N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C18H23N3O3/c1-4-6-15-10-18(23)21(13(2)20-15)12-17(22)19-11-14-7-5-8-16(9-14)24-3/h5,7-10H,4,6,11-12H2,1-3H3,(H,19,22)
• InChI Key: YGBLJMORCTWICX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C(=N1)C)CC(=O)NCC2=CC(=CC=C2)OC
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide, also known as MP-10, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. MP-10 is a pyrimidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism Of Action

The exact mechanism of action of N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide is not fully understood, but it is thought to work by inhibiting certain enzymes and signaling pathways in the body. This inhibition can lead to a variety of biochemical and physiological effects, including the reduction of inflammation and the inhibition of tumor growth.
Biochemical and Physiological Effects:
N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, antitumor, and antimicrobial activity. It has also been shown to have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds. However, its limited solubility in water can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide. One area of interest is its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Another area of interest is its antitumor activity and its potential use in the treatment of cancer. Further research is also needed to fully understand the mechanism of action of N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide and to explore its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide involves a multi-step process that begins with the reaction of 3-methoxybenzaldehyde and ethyl cyanoacetate in the presence of a base to form an intermediate compound. This intermediate is then reacted with 2-methyl-6-oxo-4-propylpyrimidine-1-amine in the presence of a reducing agent to yield the final product, N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide.

Scientific Research Applications

N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide has been the subject of several scientific studies due to its potential applications in the field of medicine. One study found that N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide has anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Another study showed that N-[(3-Methoxyphenyl)methyl]-2-(2-methyl-6-oxo-4-propylpyrimidin-1-yl)acetamide has antitumor activity and may be useful in the treatment of certain types of cancer.